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molecular formula C11H13NO4 B8510030 Dimethyl 5-(methylamino)isophthalate CAS No. 55648-31-2

Dimethyl 5-(methylamino)isophthalate

Cat. No. B8510030
CAS RN: 55648-31-2
M. Wt: 223.22 g/mol
InChI Key: WDSUGSZHOMKYNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08299267B2

Procedure details

A solution of dimethyl 5-aminoisophthalate (0.250 g, 1.17 mmol, 1 eq) dissolved in 3 mL anhydrous DMF was added dropwise to a stirred suspension of NaH (60% dispersion in mineral oil, 0.14 g, 3.5 mmol, 3 eq) in 2 mL anhydrous DMF at 0° C. under Ar. MeI (0.23 mL, 0.53 g, 3.7 mmol, 3.2 eq) was added dropwise to the resulting mixture. The reaction was stirred at 0° C. to room temperature overnight. The reaction was poured into ice water to quench. The aqueous mixture was extracted with EtOAc (×2), and the combined organic extracts were washed with water (×3), brine (×1), and dried over Na2SO4. The inorganics were filtered off, and the solvent was removed in vacuo. Purification via flash chromatography on silica gel yielded 0.14 g (0.63 mmol, 54% yield) of dimethyl 5-(methylamino)isophthalate.
Name
dimethyl 5-aminoisophthalate
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
3 mL
Type
solvent
Reaction Step One
Name
NaH
Quantity
0.14 g
Type
reactant
Reaction Step Two
Name
DMF
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
MeI
Quantity
0.23 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
dimethyl 5-(methylamino)isophthalate
Yield
54%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[C:4]([C:12]([O:14][CH3:15])=[O:13])[CH:5]=[C:6]([CH:11]=1)[C:7]([O:9][CH3:10])=[O:8].[H-].[Na+].[CH3:18]I>CN(C=O)C>[CH3:18][NH:1][C:2]1[CH:11]=[C:6]([C:7]([O:9][CH3:10])=[O:8])[CH:5]=[C:4]([CH:3]=1)[C:12]([O:14][CH3:15])=[O:13] |f:1.2|

Inputs

Step One
Name
dimethyl 5-aminoisophthalate
Quantity
0.25 g
Type
reactant
Smiles
NC=1C=C(C=C(C(=O)OC)C1)C(=O)OC
Name
DMF
Quantity
3 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
NaH
Quantity
0.14 g
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
2 mL
Type
solvent
Smiles
CN(C)C=O
Step Three
Name
MeI
Quantity
0.23 mL
Type
reactant
Smiles
CI
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
The reaction was stirred at 0° C. to room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to quench
EXTRACTION
Type
EXTRACTION
Details
The aqueous mixture was extracted with EtOAc (×2)
WASH
Type
WASH
Details
the combined organic extracts were washed with water (×3), brine (×1)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
The inorganics were filtered off
CUSTOM
Type
CUSTOM
Details
the solvent was removed in vacuo
CUSTOM
Type
CUSTOM
Details
Purification via flash chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
dimethyl 5-(methylamino)isophthalate
Type
product
Smiles
CNC=1C=C(C=C(C(=O)OC)C1)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.63 mmol
AMOUNT: MASS 0.14 g
YIELD: PERCENTYIELD 54%
YIELD: CALCULATEDPERCENTYIELD 53.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.